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Compound of Interest

Compound Name: 4-Iodo-3-methylpyridin-2-amine

CAS No.: 1227595-97-2

Cat. No.: B1525932

Get Quote

Executive Summary & Chemical Identity
4-Iodo-3-methylpyridin-2-amine (CAS: 1227595-97-2) is a functionalized aminopyridine

intermediate frequently employed in medicinal chemistry for structure-activity relationship

(SAR) studies and the synthesis of bioactive heterocycles.[1][2] Its utility lies in the orthogonal

reactivity of the C4-iodine (amenable to Suzuki/Sonogashira couplings) and the C2-amine

(available for amide coupling or cyclization).[1]

However, its safety profile is often underestimated.[1] While some vendors classify it merely as

"Harmful," structural analogs (e.g., 2-amino-3-methylpyridine) exhibit high acute toxicity (H301,

H311).[1] This guide applies the Precautionary Principle, recommending that researchers

handle this compound with the rigor reserved for "Toxic" and "Sensitizing" agents until definitive

toxicological data proves otherwise.[1]
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Property Detail

IUPAC Name 4-Iodo-3-methylpyridin-2-amine

Common Synonyms
2-Amino-3-methyl-4-iodopyridine; 4-Iodo-3-

picolin-2-amine

CAS Number 1227595-97-2

Molecular Formula C₆H₇IN₂

Molecular Weight 234.04 g/mol

Physical State White to off-white crystalline solid

Hazard Identification & Risk Assessment
The "Analog Gap" in Hazard Classification
Commercial Safety Data Sheets (SDS) for research chemicals often default to "Warning"

(Category 4) when experimental toxicity data is missing. However, a "Read-Across" analysis of

the structural scaffold reveals a more severe potential hazard profile.[1]
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Hazard Class
Vendor
Classification
(Reported)

Structural Analog
Prediction (High
Risk)

Mechanism of
Action

Acute Oral H302 (Harmful) H301 (Toxic)

Aminopyridines can

block potassium

channels, leading to

neurotoxicity and

convulsions [1].[1]

Acute Dermal Not Listed H311 (Toxic)

Lipophilic iodine

substituent may

enhance dermal

absorption compared

to the parent amine.

Skin/Eye H315 / H319 H318 (Damage)

Basic amines can

cause severe

irritation; iodinated

byproducts may be

corrosive.

Sensitization Not Listed Skin Sens. 1

Halogenated pyridines

are potential haptens,

capable of inducing

allergic contact

dermatitis.

GHS Label Elements (Recommended)
Based on the precautionary approach, the following GHS elements should be assumed:

Signal Word:DANGER

Hazard Statements:

H301: Toxic if swallowed.[3][4][5]

H315: Causes skin irritation.[6][3][5]
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H318: Causes serious eye damage.[5]

H335: May cause respiratory irritation.[6][3][5]

Storage, Stability, and Reactivity[1][8][9][10][11]
The iodine-carbon bond at the C4 position is the weak link in this molecule.[1] Improper storage

leads to homolytic cleavage, releasing iodine radicals and degrading the material.[1]

Degradation Pathway
The following diagram illustrates the photolytic instability and oxidation risks associated with

this compound.
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Figure 1: Potential degradation pathways triggered by light and oxidative stress.

Storage Protocol
Temperature: Store at 2–8°C (Refrigerate).

Atmosphere: Hygroscopic and air-sensitive.[1] Store under Argon or Nitrogen.

Light: Protect from light (Amber vials or foil-wrapped).[1]

Segregation: Keep away from strong oxidizing agents (e.g., peroxides, permanganates) and

acid chlorides.[1]

Engineering Controls & Personal Protective
Equipment (PPE)[9]
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Hierarchy of Controls
Elimination/Substitution: Not applicable for specific synthesis requirements.

Engineering: All handling of the solid powder must occur within a certified chemical fume

hood.

Administrative: Restrict access to trained personnel; do not work alone.

PPE Selection Matrix
Protection Zone Recommendation Scientific Rationale

Respiratory
Fume Hood (Face Velocity >

100 fpm)

Prevents inhalation of dust.[1]

If hood is unavailable, use

N95/P100 respirator (though

not recommended for primary

control).[1]

Dermal (Hand)
Double Nitrile Gloves (min 0.11

mm)

Standard nitrile offers splash

protection. For prolonged

contact, use Silver Shield®

laminate to prevent permeation

of iodinated organics.[1]

Ocular Chemical Safety Goggles

Safety glasses are insufficient

due to the risk of severe

corneal damage from basic

amine dust.

Body Lab Coat + Tyvek Sleeves
Prevents accumulation of toxic

dust on street clothing.

Experimental Handling & Emergency Response
Safe Weighing Protocol
To minimize exposure to toxic dusts during weighing:

Tare the vial inside the fume hood.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 9 Tech Support

https://patents.google.com/patent/CN100999491A/en
https://patents.google.com/patent/CN100999491A/en
https://patents.google.com/patent/CN100999491A/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1525932?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Transfer solid using a disposable anti-static spatula.

Wipe the exterior of the vial with a damp Kimwipe before removing it from the hood to

prevent tracking dust into the lab.[1]

Solubilize immediately if possible (handling solutions is safer than handling dust).

Emergency Response Workflow

Exposure Incident

Skin Contact Eye Contact Inhalation

Wash 15 min w/ Soap
Discard Contaminated Clothing

Flush 15 min (Eyewash)
Lift Eyelids

Move to Fresh Air
Oxygen if breathing difficult

SEEK MEDICAL ATTENTION
(Bring SDS)

Click to download full resolution via product page

Figure 2: Immediate response actions for exposure incidents.[1][6]

Spills and Decontamination[1]
Solid Spill: Do not dry sweep. Cover with wet paper towels to suppress dust, then wipe up.[1]
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Decontamination Solution: Use a dilute, weak acid (e.g., 1% acetic acid) to neutralize the

amine residue, followed by a detergent wash.[1]

Waste: Collect all spill materials as Hazardous Halogenated Organic Waste.

Waste Disposal & Environmental Impact[7][11]
Classification: Halogenated Organic Solvent/Solid Waste.

Ecotoxicity: Harmful to aquatic life with long-lasting effects (H412).[1] Do not release into

drains.[5]

Destruction: High-temperature incineration equipped with scrubbers (to capture iodine and

NOx gases).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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